{1-[(1-ethyl-1H-pyrazol-3-yl)methyl]-3-propylpiperidin-3-yl}methanol

• IUPAC Name: [1-[(1-ethylpyrazol-3-yl)methyl]-3-propylpiperidin-3-yl]methanol
• InChI: InChI=1S/C15H27N3O/c1-3-7-15(13-19)8-5-9-17(12-15)11-14-6-10-18(4-2)16-14/h6,10,19H,3-5,7-9,11-13H2,1-2H3
• InChI Key: ZZCOEAHKDMOYES-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CCCN(C1)CC2=NN(C=C2)CC)CO
• Molecular Formula: C15H27N3O
• Molecular Weight: 265.39 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "{1-[(1-ethyl-1H-pyrazol-3-yl)methyl]-3-propylpiperidin-3-yl}methanol" often involves multi-step chemical reactions, including the use of Dimroth rearrangement and other regiospecific methods to ensure the desired structural configuration. For example, some related compounds utilize specific reagents and conditions to achieve the target molecular structure, as seen in the synthesis of similar pyrazole derivatives (Cao et al., 2008).

Molecular Structure Analysis

The molecular structure of compounds similar to "this compound" is often elucidated using techniques such as X-ray crystallography, NMR, and IR spectroscopy. These techniques provide insights into the arrangement of atoms within the molecule and the nature of its chemical bonds. For instance, the crystal structure of a related compound was determined using X-ray diffraction, revealing a specific spatial arrangement and bonding patterns (Cao et al., 2010).

Chemical Reactions and Properties

The chemical behavior of "this compound" can be inferred from related compounds, which undergo various chemical reactions depending on the functional groups present in their structure. These reactions can include cyclocondensation, phosphorylation, and Wittig reactions, providing a pathway to synthesize diverse derivatives with potential biological activities (Machado et al., 2011).

Mechanism of Action

The mechanism of action of pyrazole compounds can vary widely depending on their specific structure and the context in which they are used. For example, some pyrazole compounds are used as inhibitors of certain enzymes, affecting the metabolic processes within cells.

Safety and Hazards

The safety and hazards associated with pyrazole compounds can vary widely depending on their specific structure. Some pyrazole compounds are known to be irritants.

Future Directions

The field of pyrazole research is continually evolving, with new synthetic methods being developed and new applications being discovered.